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Introduction

Aromatase, a cytochrome P450 enzyme (CYP19A1), is a critical enzyme in steroidogenesis,
responsible for the conversion of androgens to estrogens.[1] This final step in estrogen
biosynthesis makes aromatase a key target for studying steroid hormone regulation and for the
development of therapeutics for estrogen-dependent diseases, such as certain types of breast
cancer.[1][2] Aromatase inhibitors are valuable tools for investigating the roles of estrogens in
various physiological and pathological processes.

Aromatase-IN-2 is a non-steroidal small molecule inhibitor of aromatase. Its adamantane-
based structure is of interest in medicinal chemistry for its potential to confer favorable
pharmacokinetic properties.[3] These application notes provide a summary of the known
properties of Aromatase-IN-2 and detailed protocols for its characterization and use in
studying steroidogenesis.

Data Presentation

The following table summarizes the available quantitative data for Aromatase-IN-2.
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Property Value Reference
IC50 (Aromatase) 1.5uM [415]
Molecular Formula C17H22N20 [5]
Molecular Weight 270.37 g/mol [5]

CAS Number 121768-39-6 [5]

Signaling and Experimental Workflow Diagrams

To facilitate the experimental design and understanding of the mechanism of action, the
following diagrams illustrate the relevant biological pathway and a general workflow for inhibitor
characterization.
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Caption: Simplified steroidogenesis pathway highlighting the conversion of androgens to
estrogens by aromatase and the inhibitory action of Aromatase-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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